Cas no 821806-21-7 (Carbamic acid, [4-chloro-2-[(cyanomethyl)sulfonyl]phenyl]-, ethyl ester)

• Product name: Carbamic acid, [4-chloro-2-[(cyanomethyl)sulfonyl]phenyl]-, ethyl ester
• CAS No: 821806-21-7
• MF: C₁₁H₁₁ClN₂O₄S
• MW: 302.734040498734
• CID: 696160
• PubChem ID: 71419660

Carbamic acid, [4-chloro-2-[(cyanomethyl)sulfonyl]phenyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [4-chloro-2-[(cyanomethyl)sulfonyl]phenyl]-, ethyl ester
• ethyl N-[4-chloro-2-(cyanomethylsulfonyl)phenyl]carbamate
• Ethyl [4-chloro-2-(cyanomethanesulfonyl)phenyl]carbamate
• DTXSID50838890
• 821806-21-7

• Inchi： InChI=1S/C11H11ClN2O4S/c1-2-18-11(15)14-9-4-3-8(12)7-10(9)19(16,17)6-5-13/h3-4,7H,2,6H2,1H3,(H,14,15)
• InChI Key： PWNNPDISYXZVHS-UHFFFAOYSA-N
• SMILES： CCOC(=O)NC1=C(C=C(C=C1)Cl)S(=O)(=O)CC#N

Computed Properties

• Exact Mass: 302.0128057g/mol
• Monoisotopic Mass: 302.0128057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 105Ų